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Compound of Interest

Compound Name: 4-Pentyn-1-ol

Cat. No.: B147250

Introduction

4-Pentyn-1-ol (CAS No. 5390-04-5) is a versatile bifunctional molecule featuring both a
terminal alkyne and a primary alcohol functional group.[1][2] This structure makes it a valuable
building block in organic synthesis, particularly in the preparation of pharmaceuticals,
agrochemicals, and materials.[3] A thorough understanding of its solubility in various media is
critical for its application in reaction chemistry, purification processes, and formulation
development. This guide provides a detailed overview of the solubility of 4-pentyn-1-ol in water
and common organic solvents, outlines experimental protocols for solubility determination, and
illustrates the underlying principles governing its solubility profile.

Solubility Profile of 4-Pentyn-1-ol

The solubility of 4-pentyn-1-ol is dictated by its molecular structure: a five-carbon chain that
imparts non-polar character, and a terminal hydroxyl (-OH) group that is polar and capable of
hydrogen bonding. This amphiphilic nature allows it to dissolve in a range of solvents.

Data Presentation

While precise quantitative solubility data for 4-pentyn-1-ol is not widely published, its
qualitative solubility in several common solvents has been reported. The following table
summarizes the available information.
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Reported
Molecular o o
Solvent Type Solubility of 4-  Citation(s)
Formula
Pentyn-1-ol
Water H20 Polar Protic Miscible [41151[6]
Methanol CHsOH Polar Protic Soluble [6]
Ethanol C2HsOH Polar Protic Soluble [3]
Chloroform CHCIs Polar Aprotic Soluble [6]
Diethyl Ether (C2Hs)20 Polar Aprotic Soluble [3]

Note: One source describes 4-pentyn-1-ol as sparingly soluble in water, which contrasts with
more frequent reports of it being miscible.[3] The high solubility is attributed to the polar
hydroxyl group's ability to form strong hydrogen bonds with water molecules. As a five-carbon
alcohol, it sits near the borderline of miscibility for straight-chain alcohols, where shorter chains
are fully miscible and longer chains are increasingly insoluble.

Logical Relationship: Molecular Structure and Solubility

The solubility behavior of 4-pentyn-1-ol is a direct consequence of the "like dissolves like"
principle. Its dual functionality allows for interactions with both polar and non-polar solvents.
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Caption: Structure-Solubility relationship for 4-Pentyn-1-ol.

Experimental Protocols

While specific published methods for 4-pentyn-1-ol are not available, the following general
protocol for determining the solubility of a liquid alcohol in various solvents is standard in
research settings.

Objective: To qualitatively and semi-quantitatively determine the solubility of 4-pentyn-1-ol in a
given solvent at a specified temperature (e.g., 25 °C).

Materials:
e 4-Pentyn-1-ol (solute)
e Solvent of interest (e.g., deionized water, ethanol, hexane)

o Calibrated glass vials or test tubes
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o Micropipettes or graduated pipettes

e Vortex mixer

o Temperature-controlled water bath or chamber
Methodology: Visual Miscibility Titration

e Preparation: Ensure all glassware is clean and dry to prevent contamination. Maintain a
constant temperature throughout the experiment, typically 25 °C, using a water bath.

» Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the solvent to a glass vial.
e Solute Titration: Add a small, known volume of 4-pentyn-1-ol (e.g., 10 yL) to the solvent.

e Mixing: Securely cap the vial and mix thoroughly for 30-60 seconds using a vortex mixer to
ensure the system reaches equilibrium.

o Observation: Allow the mixture to stand for 1-2 minutes. Visually inspect the sample against
a well-lit background for any signs of immiscibility, such as:

o Clarity: A single, clear, homogeneous phase indicates complete dissolution.

o Turbidity/Cloudiness: A cloudy or opaque appearance suggests the formation of a fine
emulsion or suspension, indicating partial or low solubility.

o Phase Separation: The formation of distinct layers indicates that the two liquids are
immiscible or that the solubility limit has been significantly exceeded.

» Incremental Addition: Continue adding aliquots of 4-pentyn-1-ol, vortexing, and observing
after each addition.

o Classification:

o Miscible: If a single homogeneous phase persists after adding a large volume of solute
(e.g., until the solution is 50% solute by volume), the liquids are considered miscible.
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o Soluble (or Partially Soluble): If the solution becomes turbid or separates after a certain
amount of solute is added, the solubility can be semi-quantitatively expressed as the
volume of solute per volume of solvent (e.g., >100 pL but <500 pL in 1.0 mL of solvent).

o Insoluble: If even the first small addition (e.g., 10 pL) results in persistent turbidity or phase
separation, the compound is considered insoluble or very sparingly soluble.

Experimental Workflow Diagram

The logical steps for determining solubility can be visualized as follows.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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